Cas no 2259-06-5 (Betulinic acid methyl ester)

Betulinic acid methyl ester Properties

Names and Identifiers

• Lup-20(29)-en-28-oicacid, 3-hydroxy-, methyl ester, (3b)-
• BETULINIC ACID METHYL ESTER
• BETULINIC ACID METHYL ESTER(AS)
• 28-O-Methylbetulinic Acid
• betulinic acid methyl esther
• methyl 3-hydroxylup-20(29)-en-28-oate
• methyl betulinate
• NSC 152532
• HY-N6587
• CS-0034288
• CHEBI:184030
• EINECS 218-857-6
• methyl (1R, 3aS, 5aR, 5bR, 7aR, 9S, 11aR, 11bR, 13aR, 13bR)-9-hydroxy-5a, 5b, 8, 8, 11a-pentamethyl-1-prop-1-en-2-yl-1, 2, 3, 4, 5, 6, 7, 7a, 9, 10, 11, 11b, 12, 13, 13a, 13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• BDBM50240501
• (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR)-methyl 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylate
• methyl (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-hydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• NS00049164
• METHYL BETULINATE
• CHEMBL295602
• betulinic acid methylester
• AKOS027381477
• Lup-20(29)-en-28-oic acid, 3-hydroxy-, methyl ester, (3.beta.)-
• methyl (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• NSC152532
• 2259-06-5
• (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-methyl 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylate
• Methyl 3beta-Hydroxylup-20(29)-en-28-oate
• betulinate, Methyl
• (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-Hydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-icosahydro-cyclopenta[a]chrysene-3a-carboxylic acid methyl ester
• MFCD00017379
• SCHEMBL2421615
• DTXSID90945239
• Lup-20(29)-en-28-oic acid, methyl ester, (3.beta.)-
• methyl 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• Lup-20(29)-en-28-oic acid, 3.beta.-hydroxy-, methyl ester
• Methyl 3-hydroxylup-20(29)-en-28-oate #
• Methyl betulate
• FT-0771363
• Lup-20(29)-en-28-oic acid, methyl ester
• XNZIMRUZBOZIBC-UHFFFAOYSA-N
• Lup-20(29)-en-28-oic acid, 3-hydroxy-, methyl ester, (3beta)-
• NSC-152532
• Lup-20(29)-en-28-oic acid
• Betulinic acid methyl ester
• Methyl 3-hydroxylup-20(29)-en-28-oate
• Methyl betulinate
• +Expand

• MDL： MFCD00017379
• InChIKey： XNZIMRUZBOZIBC-JVRMVBBZSA-N
• Inchi： InChI=1S/C31H50O3/c1-19(2)20-11-16-31(26(33)34-8)18-17-29(6)21(25(20)31)9-10-23-28(5)14-13-24(32)27(3,4)22(28)12-15-30(23,29)7/h20-25,32H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24-,25+,28-,29+,30+,31-/m0/s1
• SMILES： C=C(C)[C@@H]1CC[C@@]2(CC[C@]3(C)[C@H](CC[C@@H]4[C@@]5(C)CC[C@@H](C(C)(C)[C@@H]5CC[C@]43C)O)[C@@H]12)C(=O)OC

Computed Properties

• Exact Mass: 470.37600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 470.37599545g/mol
• Heavy Atom Count: 34
• Complexity: 876
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 7.17790
• PSA: 46.53000
• Melting Point: 222-223°C